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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and experimental protocols for the
utilization of Pigment Yellow 155 (C.l. No. 200310), a high-performance bisacetoacetarylide
pigment, in the formulation of printing inks and industrial coatings.

Introduction

Pigment Yellow 155 is a greenish-shade yellow pigment known for its excellent lightfastness,
heat stability, and resistance to solvents, acids, and alkalis.[1] Its robust properties make it a
suitable colorant for a wide range of applications, including various types of printing inks and
protective and decorative coatings. These notes are intended to guide researchers and
formulators in leveraging the key attributes of Pigment Yellow 155 for the development of
high-quality products.

Physicochemical and Fastness Properties of
Pigment Yellow 155

The performance of Pigment Yellow 155 in any formulation is dictated by its inherent physical
and chemical properties. The following tables summarize the key quantitative data gathered
from various technical datasheets.

Table 1: Physical and Chemical Properties of Pigment Yellow 155
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Property Value

Chemical Class Bisacetoacetarylide
C.l. Name Pigment Yellow 155
C.I. Number 200310

CAS Number 68516-73-4
Molecular Formula C34H32NeO12
Density (g/cm?3) 14-15

Oil Absorption ( g/100g ) 35-60

pH Value 5.0-8.0

Table 2: Fastness and Resistance Properties of Pigment Yellow 155 (on a scale of 1-5 or 1-8,
where the higher number indicates better performance)

Property Rating
Lightfastness (Full Shade, BWS) 7-8
Heat Resistance (°C) 180 - 280
Weather Fastness 4-5
Acid Resistance 5
Alkali Resistance 5
Water Resistance 5
Ethanol Resistance 4-5
Ester Resistance 4-5
Xylene Resistance 4-5
Migration Resistance 4-5
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Applications in Printing Inks

Pigment Yellow 155 is highly suitable for various printing ink systems due to its good rheology,
high tinting strength, and excellent resistance properties.[1] It can be successfully incorporated
into water-based, solvent-based, and UV-curable inks for applications such as flexography,
gravure, and offset printing.

Experimental Protocol: Formulation of a Water-Based
Flexographic Ink

This protocol provides a starting point for the formulation of a water-based flexographic ink
using Pigment Yellow 155. Adjustments may be necessary based on specific substrate and
press requirements.

Materials:

Pigment Yellow 155

e Acrylic Resin Emulsion (e.g., Joncryl® series)

o Dispersing Agent

o Defoamer

o Wetting Agent

o Ammonia (28%) or other suitable amine for pH adjustment

e Deionized Water

Co-solvent (e.g., Propylene Glycol)
Equipment:
» High-speed disperser (e.g., Cowles dissolver)

o Bead mill
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» Viscometer (e.g., Zahn cup or Brookfield viscometer)
e pH meter

e Grindometer

Procedure:

e Premix Preparation: In a suitable vessel, combine the acrylic resin emulsion, deionized
water, dispersing agent, and defoamer under slow agitation.

e Pigment Addition: Gradually add Pigment Yellow 155 to the premix under continuous
agitation with the high-speed disperser. Increase the speed as the viscosity increases to
ensure proper wetting of the pigment.

o Dispersion: Once all the pigment is added, continue to disperse at high speed for 20-30
minutes to break down agglomerates.

o Milling: Transfer the dispersion to a bead mill and mill until the desired particle size and color
strength are achieved. Monitor the fineness of grind using a grindometer.

e Let-down: In a separate vessel, prepare the let-down phase by combining the remaining
acrylic resin emulsion, co-solvent, and wetting agent.

e Final Ink Formulation: Slowly add the pigment concentrate from the milling stage to the let-
down phase under gentle agitation.

e pH and Viscosity Adjustment: Adjust the pH of the final ink to 8.0-9.0 using ammonia or
another suitable amine. Adjust the viscosity to the target range for the specific printing
application using deionized water.

e Quality Control: Measure the final viscosity, pH, color, and printability of the ink.
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Caption: Workflow for Water-Based Flexographic Ink Formulation.

Applications in Coatings

Pigment Yellow 155 is recommended for various industrial and decorative coatings due to its
excellent durability, weather resistance, and heat stability.[1] It can be used in both water-based
and solvent-based systems, including acrylics, alkyds, and polyesters.

Experimental Protocol: Formulation of a Solvent-Based
Industrial Coating

This protocol outlines a general procedure for incorporating Pigment Yellow 155 into a
solvent-based acrylic coating.

Materials:

» Pigment Yellow 155
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e Acrylic Resin (solvent-based)

e Dispersing Agent

e Solvent Blend (e.g., xylene, butyl acetate)
o Wetting Agent

e Flow and Leveling Agent

o Defoamer

Equipment:

High-speed disperser

Sand mill or bead mill

Hegman gauge

Viscometer

Film applicator

Spectrophotometer

Procedure:

o Mill Base Preparation:

o Charge the acrylic resin and a portion of the solvent blend into a mixing vessel.
o Under agitation, add the dispersing agent and wetting agent.

o Gradually add Pigment Yellow 155 to the mixture.

o Increase the speed of the high-speed disperser to thoroughly wet the pigment.

o Dispersion:
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o Transfer the mill base to a sand mill or bead mill.

o Grind the mixture until the desired fineness of grind is achieved, as measured by a
Hegman gauge.

e Let-down:

o In a separate vessel, combine the remaining acrylic resin, solvent blend, flow and leveling
agent, and defoamer.

o Slowly add the dispersed pigment concentrate to the let-down vehicle under constant,
gentle agitation.

e Final Adjustment and Quality Control:

o Adjust the viscosity of the final coating with the solvent blend to meet the application
requirements.

o Perform quality control tests, including viscosity, gloss, color (spectrophotometer), and film
hardness after application and curing.
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Caption: General Workflow for Solvent-Based Coating Formulation.
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Key Performance Considerations and Logical
Relationships

The successful application of Pigment Yellow 155 is dependent on understanding the interplay
between its properties and the formulation components.

Formulation Factors
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Caption: Interrelationship of Pigment Properties and Formulation.

Conclusion

Pigment Yellow 155 is a versatile and high-performance pigment suitable for demanding
applications in both printing inks and coatings. Its excellent fastness properties provide
formulators with a reliable option for achieving durable and vibrant yellow shades. The provided
protocols serve as a foundation for development, and further optimization may be required to
meet specific end-use requirements. Careful consideration of dispersion techniques and
compatibility with other formulation components is crucial for unlocking the full potential of this
pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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